
Application Notes and Protocols: Formulating
Cosmetics with Pentaerythritol Tetraricinoleate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythritol Tetraricinoleate is a complex tetraester synthesized from pentaerythritol and

ricinoleic acid, the primary fatty acid found in castor oil. This multifunctional ingredient serves

as a highly effective emollient, skin conditioning agent, and texture enhancer in a variety of

cosmetic and personal care formulations. Its unique molecular structure, featuring a central

pentaerythritol core esterified with four ricinoleic acid chains, imparts desirable properties such

as excellent lubricity, a protective barrier function to prevent moisture loss, and a smooth,

luxurious skin feel. These characteristics make it a valuable component in the formulation of

products for dry, dehydrated, or mature skin.

The Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the safety of 16

pentaerythritol tetraester compounds, including those with similar fatty acid moieties, and

concluded that they are safe for use in cosmetics in the present practices of use and

concentration.[1][2][3][4]

Physicochemical Properties
Understanding the physical and chemical properties of Pentaerythritol Tetraricinoleate is

crucial for its effective incorporation into cosmetic formulations.
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Property Value Reference

INCI Name Pentaerythritol Tetraricinoleate

CAS Number 126-56-7

Molecular Formula C₇₇H₁₄₀O₁₂

Appearance Clear, viscous liquid

Solubility
Insoluble in water. Soluble in

oils and esters.

Functions

Emollient, Skin Conditioning

Agent, Viscosity Increasing

Agent

[5]

Applications in Cosmetics
Pentaerythritol Tetraricinoleate is a versatile ingredient suitable for a wide range of cosmetic

applications due to its emollient and skin-conditioning properties.

Skincare: In creams, lotions, and serums, it helps to soften and smooth the skin by forming a

protective layer that reduces water loss.[5] This occlusive property is particularly beneficial

for dry and mature skin types. It also contributes to a rich, substantive feel without excessive

greasiness.

Color Cosmetics: In products like lipsticks and foundations, it can act as a binder and

improve the spreadability and payoff of pigments. Its ability to wet pigments ensures a more

uniform application.[5]

Hair Care: In conditioners and hair treatments, it can provide conditioning benefits, leaving

the hair feeling soft and smooth.

A related compound, Pentaerythritol tetra(ethyl caproic acid) ester, is recommended for use at

concentrations of 2-15% in skincare creams, lotions, hair care products, and lip balms.[6] This

provides a useful starting point for formulating with Pentaerythritol Tetraricinoleate.
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General Formulation Workflow
The following diagram illustrates a general workflow for incorporating Pentaerythritol
Tetraricinoleate into an oil-in-water emulsion, such as a lotion or cream.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1165899?utm_src=pdf-body
https://www.benchchem.com/product/b1165899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oil Phase Preparation Water Phase Preparation

Emulsification

Cool Down & Final Additions

Weigh Oil-Soluble Ingredients:
- Pentaerythritol Tetraricinoleate

- Other Emollients, Waxes, Emulsifiers

Heat Oil Phase to 70-75°C

Combine

Add Water Phase to Oil Phase
(or vice versa) with High Shear Mixing

Weigh Water-Soluble Ingredients:
- Water, Humectants, Thickeners

Heat Water Phase to 70-75°C

Combine

Homogenize to Reduce Droplet Size

Cool Emulsion with Gentle Mixing

Add Heat-Sensitive Ingredients below 40°C:
- Preservatives, Fragrance, Actives

Adjust pH if Necessary
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Subject Recruitment & Acclimatization

Baseline Hydration Measurement
(Corneometer)

Product Application
(Treated Area)

No Product Application
(Control Area)

Post-Application Measurements
(1, 2, 4, 8, 24 hours)

Data Analysis & Comparison

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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